2-Hydrazono-6-methyl-1,2-dihydropyridine hydrochloride

• IUPAC Name: (6-methylpyridin-2-yl)hydrazine;hydrochloride
• InChI: InChI=1S/C6H9N3.ClH/c1-5-3-2-4-6(8-5)9-7;/h2-4H,7H2,1H3,(H,8,9);1H
• InChI Key: QLJACZBEDWORHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NN.Cl
• Molecular Formula: C6H10ClN3
• DSSTOX Substance ID: DTXSID60679251
• Molecular Weight: 159.62 g/mol
• CAS RN: 104408-25-5

Description

2-Hydrazono-6-methyl-1,2-dihydropyridine hydrochloride is a chemical compound with the molecular formula C6H10ClN3. It is a specialty chemical that can be obtained from various suppliers.

Synthesis Analysis

The synthesis of 1,2-dihydropyridines, which are valuable and reactive synthons, has been reported in the literature. A modular organocatalytic Mannich/Wittig/cycloisomerization sequence has been used as a flexible strategy to access chiral 1,2-dihydropyridines from N-Boc aldimines, aldehydes, and phosphoranes.

Molecular Structure Analysis

The molecular structure of this compound can be found in various databases. The molecular weight of this compound is 159.617.

Chemical Reactions Analysis

1,2-Dihydropyridines are particularly useful precursors to synthesize piperidines and pyridines, which are among the most common structural components of pharmaceuticals. The catalytic enantioselective synthesis of structurally diverse 1,2-dihydropyridines is limited to enantioselective addition of nucleophiles to activated pyridines.

Scientific Research Applications

Synthesis and Biological Activities

DHPs, including 2-Hydrazono-6-methyl-1,2-dihydropyridine hydrochloride, are utilized in synthetic organic chemistry due to their presence in biological applications. Their synthesis often involves Hantzsch Condensation reactions, aiming for efficient and environmentally friendly pathways. The atom economy of these reactions is crucial for developing bioactive DHPs, which can be further used to prepare more biologically active compounds by comparing their structure-activity relationships (SARs) (Sohal, 2021).

Antimicrobial Properties

Hydrazide-hydrazones, a class to which this compound can be related, exhibit a wide variety of biological activities. These include antibacterial, antitubercular, antifungal, anticancer, anti-inflammatory, anticonvulsant, antiviral, and antiprotozoal actions. The antimicrobial activity of hydrazide-hydrazone derivatives is a particularly well-studied aspect, suggesting potential applications in developing new antimicrobial agents (Popiołek, 2016).

Chemical Modification and Applications

The chemical modification of compounds like this compound leads to the creation of new ethers and esters with specific properties. These modifications can significantly impact the functional groups, degree of substitution, and substitution pattern, leading to materials with tailored properties for various applications, including but not limited to medicinal chemistry (Petzold-Welcke et al., 2014).

Mechanism of Action

Target of Action

The primary target of 2-Hydrazono-6-methyl-1,2-dihydropyridine hydrochloride, a dihydropyridine derivative, is the L-type calcium channels located in the muscle cells of the heart and arterial blood vessels . These channels are responsible for regulating the entry of extracellular calcium into muscle cells, which in turn stimulates muscular contraction of blood vessels .

Mode of Action

This compound works by binding to and blocking voltage-gated L-type calcium channels found on smooth muscle cells of arterial blood vessels . By blocking these channels, this compound is able to decrease blood vessel contraction, leading to a sustained vasodilation .

Biochemical Pathways

The blocking of L-type calcium channels leads to a decrease in the entry of calcium ions into the cell. This results in a reduction in vascular resistance of arterial blood vessels, leading to a drop in blood pressure .

Pharmacokinetics

Similar dihydropyridine derivatives are known to have good oral bioavailability and are metabolized in the liver .

Result of Action

The result of the action of this compound is a decrease in blood pressure due to the vasodilation of arterial blood vessels . This can be beneficial in the treatment of conditions such as hypertension.